Cas no 1249324-60-4 (1-(3-bromopyridin-2-yl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(3-bromopyridin-2-yl)-1H-1,2,4-triazol-3-amine
• CAS No: 1249324-60-4
• MF: C₇H₆BrN₅
• MW: 240.060039043427
• CID: 4581162
• PubChem ID: 61372989
• Update Time: 2025-06-25

1-(3-bromopyridin-2-yl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-pyridin-2-yl)-1H-[1,2,4]triazol-3-ylamine
• 1H-1,2,4-Triazol-3-amine, 1-(3-bromo-2-pyridinyl)-
• 1-(3-bromopyridin-2-yl)-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C7H6BrN5/c8-5-2-1-3-10-6(5)13-4-11-7(9)12-13/h1-4H,(H2,9,12)
• InChI Key： VEDQKDFKHDYJKV-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2Br)C=NC(N)=N1

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Boiling Point: 448.3±55.0 °C at 760 mmHg
• Flash Point: 225.0±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(3-bromopyridin-2-yl)-1H-1,2,4-triazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-bromopyridin-2-yl)-1H-1,2,4-triazol-3-amine

1-(3-Bromopyridin-2-yl)-1H-1,2,4-Triazol-3-Amine (CAS No. 1249324-60-4): A Comprehensive Overview

The compound 1-(3-bromopyridin-2-yl)-1H-1,2,4-triazol-3-amine (CAS No. 1249324-60-4) is a heterocyclic aromatic amine derivative that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which combines a pyridine ring with a triazole moiety, both of which are known for their versatile reactivity and potential applications in drug design. The presence of the bromine atom at the 3-position of the pyridine ring further enhances its functional versatility, making it a valuable building block in chemical research.

Recent studies have highlighted the potential of 1-(3-bromopyridin-2-yl)-1H-1,2,4-triazol-3-amine as a precursor for the synthesis of bioactive molecules. Its ability to undergo various substitution and coupling reactions has been exploited in the development of novel pharmacophores with promising therapeutic profiles. For instance, researchers have successfully utilized this compound as a starting material for the construction of kinase inhibitors and other enzyme-targeted agents. The triazole ring, in particular, has been shown to play a critical role in modulating the pharmacokinetic properties of the resulting compounds.

The synthesis of 1-(3-bromopyridin-2-yl)-1H-1,2,4-triazol-3-amine typically involves multi-step reactions that leverage the reactivity of pyridine derivatives and triazole precursors. One common approach involves the nucleophilic substitution of bromide ions on the pyridine ring with an amine group derived from a triazole intermediate. This process is often optimized using catalytic systems or microwave-assisted techniques to enhance reaction efficiency and yield high-purity products.

In terms of applications, 1-(3-bromopyridin-2-yl)-1H-1,2,4-triazol-3-amines have been explored in various areas beyond drug discovery. For example, their coordination properties make them suitable candidates for metallo-supramolecular chemistry and catalysis. Recent reports have demonstrated their ability to act as ligands in transition metal complexes with applications in asymmetric catalysis and energy storage materials.

From an environmental standpoint, the development of sustainable synthesis routes for 1-(3-bromopyridin-2-yli)-triazole derivatives has become a focal point for green chemistry initiatives. Researchers are increasingly adopting atom-efficient methodologies that minimize waste generation and reduce reliance on hazardous reagents. These advancements not only improve the eco-friendliness of production processes but also align with global efforts to promote sustainable chemical manufacturing.

Looking ahead, 1-(3-bromopyridin-something) is expected to remain a key player in chemical research due to its structural flexibility and functional diversity. Ongoing investigations into its biological activity profiles and material science applications are likely to uncover new opportunities for its utilization across diverse industries.